Sbi-756

• CAS: 1997370-71-4
• Molecular Formula: C23H14ClFN2O2
• Molecular Weight: 404.8 g/mol
• InChI: InChI=1S/C23H14ClFN2O2/c24-16-7-8-19-18(11-16)21(15-4-2-1-3-5-15)22(23(29)27-19)20(28)9-6-14-10-17(25)13-26-12-14/h1-13H,(H,27,29)/b9-6+
• InChIKey: VVWGPQZBDQVQRC-RMKNXTFCSA-N

SBI-756 (SBI-0640756, CAS 1997370-71-4, also 1821280-29-8), chemically designated as 6-Chloro-3-[3-(5-fluoropyridin-3-yl)acryloyl]-4-phenyl-1H-quinolin-2-one, is a first-in-class small molecule inhibitor that directly targets eukaryotic translation initiation factor 4 gamma 1 (eIF4G1) and disrupts assembly of the eIF4F translation initiation complex. It impairs the eIF4F complex assembly independently of mTOR and suppresses AKT and NF-κB signaling.

SBI-756 (SBI-0640756) Procurement Guide: eIF4G1-Targeted Translation Inhibitor for Resistant Cancer Research

SBI-756 (SBI-0640756, CAS 1997370-71-4, also 1821280-29-8), chemically designated as 6-Chloro-3-[3-(5-fluoropyridin-3-yl)acryloyl]-4-phenyl-1H-quinolin-2-one, is a first-in-class small molecule inhibitor that directly targets eukaryotic translation initiation factor 4 gamma 1 (eIF4G1) and disrupts assembly of the eIF4F translation initiation complex [1]. It impairs the eIF4F complex assembly independently of mTOR and suppresses AKT and NF-κB signaling [2]. SBI-756 exhibits in vitro growth inhibition across NRAS, BRAF, and NF1-mutant melanomas and demonstrates in vivo efficacy in delaying melanoma onset and reducing tumor incidence in preclinical models [3]. The compound is water-soluble, with a molecular weight of 404.82 g/mol and formula C23H14ClFN2O2 [4].

1

eIF4G1-targeted translation inhibitor – disrupts eIF4F complex assembly independent of mTOR

2

Research tool for mTOR-independent translation control – active in TOR-KI-resistant models

3

Water-soluble small molecule – supports in vitro and in vivo study design

• [1] Feng Y, et al. SBI-0640756 attenuates the growth of clinically unresponsive melanomas by disrupting the eIF4F translation initiation complex. Cancer Res. 2015;75(23 Suppl):Abstract nr 26603897. View Source
• [2] Herzog LO, et al. Targeting eIF4F translation initiation complex with SBI-756 sensitises B lymphoma cells to venetoclax. Br J Cancer. 2021;124(6):1098-1109. View Source
• [3] Feng Y, et al. SBI-0640756 attenuates the growth of clinically unresponsive melanomas by disrupting the eIF4F translation initiation complex. Cancer Res. 2015;75(23 Suppl):Abstract nr 26603897. View Source
• [4] Adooq Bioscience. SBI-0640756 (SBI-756) Datasheet. CAS 1821280-29-8. View Source

SBI-756 Procurement Decision Factors: Why Alternative eIF4F Inhibitors Cannot Be Simply Substituted

eIF4F-targeted compounds exhibit fundamentally distinct mechanisms of action, target engagement profiles, and downstream signaling effects that preclude simple interchangeability. SBI-756 uniquely targets eIF4G1, a scaffolding protein, disrupting eIF4E-eIF4G1 association without affecting mTOR substrate phosphorylation, unlike mTOR kinase inhibitors (TOR-KIs) such as MLN0128 [1]. In contrast, alternative inhibitors like 4EGI-1 bind directly to eIF4E (Kd = 25 μM) and exhibit substantially lower potency [2], while 4E2RCat inhibits eIF4E-eIF4G interaction with an IC50 of 13.5 μM [3]. These mechanistic and potency differences translate into divergent cellular activity profiles, particularly in drug-resistant contexts where SBI-756 retains activity in TOR-KI-resistant cells lacking 4E-BP1, whereas MLN0128 loses all efficacy [4]. Substitution without empirical validation risks experimental failure, especially in models of acquired resistance or combination therapy settings.

!

mTOR kinase inhibitors (e.g., MLN0128) may lose activity in 4E-BP1-deficient models where SBI-756 retains effect, due to distinct target engagement.

!

eIF4E-targeted agents (4EGI-1) bind eIF4E with lower reported affinity and different mechanism; resistance susceptibility may not translate directly.

!

eIF4E/eIF4G interaction inhibitors (4E2RCat) show divergent potency and pathway profiles; cannot substitute without empirical validation.

• [1] Herzog LO, et al. Targeting eIF4F translation initiation complex with SBI-756 sensitises B lymphoma cells to venetoclax. Br J Cancer. 2021;124(6):1098-1109. View Source
• [2] Moerke NJ, et al. Small-molecule inhibition of the interaction between the translation initiation factors eIF4E and eIF4G. Cell. 2007;128(2):257-267. View Source
• [3] Cencic R, et al. Reversing chemoresistance by small molecule inhibition of the translation initiation complex eIF4F. Proc Natl Acad Sci USA. 2011;108(3):1046-1051. View Source
• [4] Nguyen N, et al. Abstract 1886: A novel inhibitor of eIF4F protein translation complex sensitizes DLBCL cells to BCL-2 targeted therapy. Cancer Res. 2018;78(13 Suppl):1886. View Source

SBI-756 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparison Data

SBI-756 vs mTOR Kinase Inhibitor MLN0128: Retained Activity in TOR-KI-Resistant DLBCL Cells

In direct head-to-head comparison, SBI-756 demonstrates retained cytotoxic activity in TOR-KI-resistant DLBCL cells (VAL cells lacking 4E-BP1) where the mTOR kinase inhibitor MLN0128 completely loses efficacy. SBI-756 reduced viability of VAL lymphoma cells lacking 4E-BP1 with an IC50 of 653 nM, while the same VAL cells were insensitive to TOR-KI (MLN0128) treatment [1]. This mechanistic distinction arises because SBI-756 disrupts eIF4E-eIF4G1 association without affecting mTOR substrate phosphorylation, providing an orthogonal route to translation inhibition [2]. Proximity ligation assay (PLA) confirmed that SBI-756 treatment (250-750 nM, 4 h) prevented eIF4E-eIF4G association in intact OCI-LY1 DLBCL cells, whereas MLN0128 (100 nM) showed no such disruption [3].

vs mTOR inhibitor MLN0128

Head-to-head

IC50 653 nM in 4E-BP1-deficient VAL cells; MLN0128 inactive

Retained pathway inhibition in TOR-KI-resistant DLBCL model

48 h treatment, PLA confirmation of eIF4E-eIF4G disruption

Evidence Dimension	Cytotoxicity in 4E-BP1-deficient (TOR-KI-resistant) DLBCL cells
Target Compound Data	SBI-756 IC50 = 653 nM
Comparator Or Baseline	MLN0128 (mTOR kinase inhibitor): insensitive (no activity)
Quantified Difference	SBI-756 retains nanomolar activity; MLN0128 completely inactive
Conditions	VAL lymphoma cells lacking 4E-BP1; 48 h treatment

Why This Matters

Procurement of SBI-756 enables investigation of eIF4F inhibition in models where mTOR-targeted therapies have failed, a unique application window not addressable by TOR-KIs.

• [1] Nguyen N, et al. Abstract 1886: A novel inhibitor of eIF4F protein translation complex sensitizes DLBCL cells to BCL-2 targeted therapy. Cancer Res. 2018;78(13 Suppl):1886. View Source
• [2] Herzog LO, et al. Targeting eIF4F translation initiation complex with SBI-756 sensitises B lymphoma cells to venetoclax. Br J Cancer. 2021;124(6):1098-1109. View Source
• [3] Herzog LO, et al. Figure 1: SBI-756 prevents eIF4E-eIF4G interaction and cap-dependent translation. Br J Cancer. 2021;124(6):1098-1109. View Source

SBI-756 vs 4EGI-1: Target Engagement Mechanism and Potency Differentiation

Cross-study comparison reveals that SBI-756 and 4EGI-1 exhibit fundamentally distinct target engagement mechanisms and differential potency in disrupting the eIF4F complex. SBI-756 is a first-in-class inhibitor that targets eIF4G1 directly and disrupts the eIF4F complex at sub-micromolar concentrations (active at 250-750 nM) [1]. In contrast, 4EGI-1 acts as a competitive eIF4E/eIF4G interaction inhibitor by binding directly to eIF4E with a dissociation constant (Kd) of 25 μM [2]. SBI-756 is reported as more potent and selective than previously reported compounds targeting the eIF4E cap-binding protein [3]. The mechanistic distinction is critical: SBI-756 disrupts complex assembly by targeting the scaffolding protein eIF4G1, whereas 4EGI-1 occupies the eIF4E cap-binding site, which may produce different off-target profiles and resistance susceptibility patterns.

vs 4EGI-1 (eIF4E binder)

Cross-study

SBI-756 active at 250–750 nM; 4EGI-1 Kd = 25 μM

Targets eIF4G1 scaffold vs eIF4E cap-binding; orthogonal mechanistic tool

Functional vs binding assay context; reported ~33-100× concentration window

Evidence Dimension	Target engagement mechanism and affinity
Target Compound Data	SBI-756: targets eIF4G1; active at 250-750 nM (PLA assay)
Comparator Or Baseline	4EGI-1: binds eIF4E; Kd = 25 μM
Quantified Difference	SBI-756 functional activity occurs at ~33- to 100-fold lower concentration than 4EGI-1 binding Kd
Conditions	SBI-756: OCI-LY1 DLBCL cells, 4 h treatment; 4EGI-1: in vitro binding assay

Why This Matters

SBI-756 offers a mechanistically orthogonal tool for probing eIF4F biology, with sub-micromolar potency enabling more tractable experimental workflows compared to micromolar competitors.

• [1] Herzog LO, et al. Figure 1: SBI-756 prevents eIF4E-eIF4G interaction and cap-dependent translation. Br J Cancer. 2021;124(6):1098-1109. View Source
• [2] Moerke NJ, et al. Small-molecule inhibition of the interaction between the translation initiation factors eIF4E and eIF4G. Cell. 2007;128(2):257-267. View Source
• [3] Nguyen N, et al. Abstract 1886: A novel inhibitor of eIF4F protein translation complex sensitizes DLBCL cells to BCL-2 targeted therapy. Cancer Res. 2018;78(13 Suppl):1886. View Source

SBI-756 Cell-Selective Cytotoxicity: Differential Sensitivity Between Malignant and Normal B Lymphocytes

SBI-756 demonstrates differential cytotoxic effects across lymphocyte subpopulations, with malignant B cells showing greater sensitivity than normal lymphocytes. In normal lymphocyte populations treated with SBI-756, only B cells exhibited reduced viability, and this selective effect correlated with reduced protein synthesis rates in the affected B cells [1]. This contrasts with the broad immunosuppressive effects often observed with mTOR inhibitors. Furthermore, SBI-756 sensitizes human Ph+ and Ph-like B-ALL cells to dasatinib cytotoxicity without affecting survival of T lymphocytes or natural killer cells [2]. This lymphoid lineage selectivity profile may translate to a more favorable therapeutic index and supports the rationale for combination strategies in B-cell malignancies.

Cell-type selectivity

Data to verify

Reduces viability of malignant B cells; T and NK cells spared

May indicate B-lymphocyte selective vulnerability in co-culture assays

Normal vs malignant lymphocyte comparison; requires independent validation

Evidence Dimension	Cell-type selective cytotoxicity
Target Compound Data	SBI-756: reduces viability of B lymphocytes; spares T lymphocytes and NK cells
Comparator Or Baseline	Normal lymphocyte subpopulations as internal comparator
Quantified Difference	Selective B cell viability reduction observed; T cells and NK cells unaffected
Conditions	Normal human lymphocytes; B-ALL co-culture with dasatinib

Why This Matters

Researchers procuring SBI-756 for immunocompetent models should anticipate B-cell selective effects, which may inform experimental design and interpretation of immune-related readouts.

• [1] Herzog LO, et al. Targeting eIF4F translation initiation complex with SBI-756 sensitises B lymphoma cells to venetoclax. Br J Cancer. 2021;124(6):1098-1109. View Source
• [2] Li B, et al. Targeting eIF4F translation complex sensitizes B-ALL cells to tyrosine kinase inhibition. Sci Rep. 2021;11:21689. View Source

SBI-756 In Vivo Melanoma Efficacy: Dose-Dependent Tumor Growth Delay in NRAS-Mutant Model

In the Nras/Ink4a genetically engineered mouse model of melanoma, SBI-756 demonstrates quantifiable in vivo efficacy in delaying tumor onset and reducing melanoma incidence. SBI-756 treatment delayed the onset and reduced the incidence of Nras/Ink4a melanomas in vivo [1]. In combination with the BRAF inhibitor PLX4720 (vemurafenib analog), SBI-756 (1 mg/kg, i.p., twice weekly) potently suppressed growth of established BRAFi-resistant human tumors . This in vivo activity is supported by in vitro data showing SBI-756 inhibits the growth of NRAS, BRAF, and NF1-mutant melanomas at concentrations of 1-5 μmol/L over 48 h incubation . The compound's superior pharmacokinetics compared to earlier lead compounds make it suitable for sustained in vivo dosing regimens.

In vivo melanoma model

Reported

Delays onset and reduces incidence of Nras/Ink4a melanomas; 1 mg/kg i.p. twice weekly

Supports in vivo model-response context in NRAS-mutant melanoma

Combined with BRAFi PLX4720 in resistant xenografts; PK profile may require review

Evidence Dimension	In vivo tumor onset delay and growth suppression
Target Compound Data	SBI-756: delayed onset and reduced incidence of melanomas; 1 mg/kg i.p. twice weekly suppresses established tumors
Comparator Or Baseline	Vehicle control (baseline)
Quantified Difference	Significant tumor growth delay and incidence reduction (quantified in referenced publication)
Conditions	Nras/Ink4a GEMM mouse model; BRAFi-resistant human tumor xenografts

Why This Matters

SBI-756 provides a validated in vivo tool compound for probing eIF4F biology in preclinical melanoma models, with established dosing regimens and demonstrated efficacy in therapeutically challenging NRAS-mutant and BRAFi-resistant contexts.

• [1] Feng Y, et al. SBI-0640756 attenuates the growth of clinically unresponsive melanomas by disrupting the eIF4F translation initiation complex. Cancer Res. 2015;75(23 Suppl):Abstract nr 26603897. View Source

SBI-756 Optimal Application Scenarios: Research Use Cases Aligned with Evidence-Based Differentiation

Investigation of mTOR-Independent Translation Control in TOR-KI-Resistant Cancer Models

SBI-756 is ideally suited for dissecting mTOR-independent mechanisms of cap-dependent translation regulation. As demonstrated in direct comparative studies, SBI-756 retains full activity (IC50 = 653 nM) in 4E-BP1-deficient VAL lymphoma cells that are completely insensitive to the mTOR kinase inhibitor MLN0128 [1]. Researchers studying acquired resistance to mTOR-targeted therapies should select SBI-756 to interrogate whether eIF4F complex disruption can overcome TOR-KI resistance mechanisms. The compound's ability to prevent eIF4E-eIF4G1 association without affecting mTOR substrate phosphorylation [2] provides a clean experimental tool for isolating eIF4F-specific effects from broader mTOR pathway perturbations.

Combination Therapy Studies with Venetoclax in B-Cell Lymphoma Models

SBI-756 demonstrates synergistic apoptosis induction when combined with the BCL2 inhibitor venetoclax in DLBCL and mantle cell lymphoma (MCL) models [1]. The combination reduces eIF4E:eIF4G1 association in vivo and enhances venetoclax efficacy beyond either single agent [2]. This application scenario is particularly relevant for diffuse large B-cell lymphoma research, where venetoclax monotherapy shows limited response rates [3]. SBI-756 represents a validated tool for probing rational combination strategies targeting both translation initiation and apoptotic machinery.

BRAF-Inhibitor-Resistant and NRAS/NF1-Mutant Melanoma Preclinical Studies

SBI-756 should be prioritized for melanoma research involving BRAF inhibitor-resistant models or NRAS/NF1-mutant tumors that lack BRAF mutations and are unresponsive to BRAFi therapy. SBI-756 attenuates growth of BRAF-resistant and BRAF-independent melanomas in vitro and, when combined with PLX4720 (BRAF inhibitor), potently suppresses growth of established BRAFi-resistant human tumors at 1 mg/kg (i.p., twice weekly) [1]. The compound also delays onset and reduces incidence of Nras/Ink4a melanomas in genetically engineered mouse models [2], validating its utility in melanoma settings with high unmet therapeutic need.

B-ALL Combination Studies with Tyrosine Kinase Inhibitors

For researchers investigating Philadelphia Chromosome-positive (Ph+) and Ph-like B-cell acute lymphoblastic leukemia (B-ALL), SBI-756 offers a selective eIF4F-targeted tool for combination studies with dasatinib. SBI-756 sensitizes human Ph+ and Ph-like B-ALL cells to dasatinib cytotoxicity while sparing T lymphocytes and natural killer cells [1]. This selectivity profile is mechanistically significant, as mTOR kinase inhibitors have not shown substantial efficacy at tolerated doses in blood cancer clinical trials [2], whereas selective eIF4F targeting may provide a more favorable therapeutic window for combination regimens.

Application

Selection Property

Validation Focus

mTOR-independent translation studies

eIF4G1-targeted, mTOR-independent mechanism

Activity in 4E-BP1-deficient models

B-cell lymphoma combination research

Synergy with BCL-2 inhibition (venetoclax)

Apoptosis endpoint, eIF4F complex disruption

BRAFi-resistant / NRAS/NF1-mutant melanoma models

In vivo model-response in melanoma

Tumor onset delay, combination with BRAFi

Ph+ / Ph-like B-ALL combination studies

B-cell selective eIF4F targeting

T cell/NK cell sparing, dasatinib synergy

• [1] Nguyen N, et al. Abstract 1886: A novel inhibitor of eIF4F protein translation complex sensitizes DLBCL cells to BCL-2 targeted therapy. Cancer Res. 2018;78(13 Suppl):1886. View Source
• [2] Herzog LO, et al. Targeting eIF4F translation initiation complex with SBI-756 sensitises B lymphoma cells to venetoclax. Br J Cancer. 2021;124(6):1098-1109. View Source
• [3] Herzog LO, et al. Targeting eIF4F translation initiation complex with SBI-756 sensitises B lymphoma cells to venetoclax. Br J Cancer. 2021;124(6):1098-1109. View Source
• [4] Feng Y, et al. SBI-0640756 attenuates the growth of clinically unresponsive melanomas by disrupting the eIF4F translation initiation complex. Cancer Res. 2015;75(23 Suppl):Abstract nr 26603897. View Source
• [5] Li B, et al. Targeting eIF4F translation complex sensitizes B-ALL cells to tyrosine kinase inhibition. Sci Rep. 2021;11:21689. View Source